![molecular formula C17H30N2O4 B5562898 (3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol](/img/structure/B5562898.png)
(3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol
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Description
(3R*,4R*)-3-methyl-1-(4-morpholinylacetyl)-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol is a useful research compound. Its molecular formula is C17H30N2O4 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.22055744 g/mol and the complexity rating of the compound is 407. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activities
Several studies have explored the synthesis of compounds involving morpholine and piperidine derivatives and their applications in antimicrobial, analgesic, antipyretic, and immunotropic activities. For instance, Mar'yasov et al. (2016) synthesized a series of compounds using morpholine and piperidine, evaluating their antimicrobial and analgesic effects (Mar'yasov et al., 2016). Similarly, research into pyridine derivatives, including compounds with morpholine and piperidine, has shown significant insecticidal activity, potentially offering new avenues for pest control strategies (Bakhite et al., 2014).
Molecular Interactions and Antagonist Activities
The molecular interactions of certain antagonists with receptors have been a subject of study, with specific focus on compounds containing piperidine derivatives. Shim et al. (2002) investigated the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide and its interaction with the CB1 cannabinoid receptor, revealing insights into the binding interactions and potential for selective receptor targeting (Shim et al., 2002).
properties
IUPAC Name |
1-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]-2-morpholin-4-ylethanone |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30N2O4/c1-14-12-19(16(20)13-18-6-10-23-11-7-18)5-4-17(14,21)15-2-8-22-9-3-15/h14-15,21H,2-13H2,1H3/t14-,17+/m1/s1 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKWAGBUTWMLMLW-PBHICJAKSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CCOCC2)O)C(=O)CN3CCOCC3 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)CN3CCOCC3 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30N2O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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